Cas no 36776-51-9 (2,3,6-Tribromo-4-methylphenol)

2,3,6-Tribromo-4-methylphenol is a brominated phenolic compound with significant applications in organic synthesis and industrial chemistry. Its key advantages include high reactivity due to the presence of three bromine substituents, which facilitate further functionalization in synthetic pathways. The compound exhibits strong antimicrobial properties, making it useful as a preservative or biocide in specialized formulations. Its stability under various conditions ensures reliable performance in chemical processes. Additionally, the methyl group enhances solubility in organic solvents, improving its utility in reaction systems. This compound is particularly valued in the production of flame retardants, pharmaceuticals, and agrochemical intermediates, where precise bromination is critical.
2,3,6-Tribromo-4-methylphenol structure
2,3,6-Tribromo-4-methylphenol structure
Product Name:2,3,6-Tribromo-4-methylphenol
CAS No:36776-51-9
MF:C7H5Br3O
MW:344.825999975204
MDL:MFCD06410883
CID:54625
PubChem ID:12600525
Update Time:2025-06-08

2,3,6-Tribromo-4-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 2,3,6-Tribromo-4-methylphenol
    • 2,3,6-TRIBROMO-4-METHYL-PHENOL
    • 2,3,6-TRIBROMO-4-METHYLPHENOL (K)
    • 2,3,6-Tribrom-4-methyl-phenol
    • 2,3,6-tribromo-p-cresol
    • 2,3,6-Tribrom-p-kresol
    • 2.3.5-Tribrom-4-hydroxy-toluol
    • 2.3.5-Tribrom-4-oxy-1-methyl-benzol
    • Phenol,2,3,6-tribromo-4-methyl
    • p-Cresol,2,3,6-tribromo- (6CI)
    • E83796
    • 36776-51-9
    • 2,5,6-Tribrom-4-methyl-phenol
    • AKOS015961446
    • SCHEMBL3668868
    • AC-13693
    • FTGDPJRWRYCBFF-UHFFFAOYSA-N
    • MFCD06410883
    • DTXSID80503983
    • SY338273
    • FT-0639336
    • 2,3,6-Tribromo-4- methylphenol
    • Phenol, 2,3,6-tribromo-4-methyl-
    • DB-019686
    • MDL: MFCD06410883
    • Inchi: 1S/C7H5Br3O/c1-3-2-4(8)7(11)6(10)5(3)9/h2,11H,1H3
    • InChI Key: FTGDPJRWRYCBFF-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C(=CC=1C)Br)O)Br

Computed Properties

  • Exact Mass: 341.78900
  • Monoisotopic Mass: 341.78905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 2.258
  • Boiling Point: 285.386 °C at 760 mmHg
  • Flash Point: 285.386 °C at 760 mmHg
  • Refractive Index: 1.655
  • PSA: 20.23000
  • LogP: 3.98810

2,3,6-Tribromo-4-methylphenol Customs Data

  • HS CODE:2908199090
  • Customs Data:

    China Customs Code:

    2908199090

    Overview:

    HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

2,3,6-Tribromo-4-methylphenol Pricemore >>

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